N-benzoyl-N'-(5-quinolinyl)thiourea
Overview
Description
“N-benzoyl-N’-(5-quinolinyl)thiourea” is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields. It has a molecular formula of C17H13N3OS and a molecular weight of 307.37 .
Synthesis Analysis
The synthesis of N-benzoyl-N’-(5-quinolinyl)thiourea can be achieved from 5-Aminoquinoline and Benzoyl isothiocyanate . In a related synthesis of N-Benzoyl-N’-Triazine Thiourea derivatives, the reaction was carried out in acetone under reflux conditions .
Molecular Structure Analysis
The InChI code for N-benzoyl-N’-(5-quinolinyl)thiourea is 1S/C17H13N3OS/c21-16(12-6-2-1-3-7-12)20-17(22)19-15-10-4-9-14-13(15)8-5-11-18-14/h1-11H,(H2,19,20,21,22) . The crystal structure of a similar compound was determined by an X-ray single-crystal technique, and an intramolecular C=O…H-N hydrogen bond and intermolecular C=S…H-N and C=S…H-C hydrogen interactions were observed for the crystal structure .
Scientific Research Applications
Antibacterial Activity
“N-benzoyl-N’-(5-quinolinyl)thiourea” and its derivatives have been synthesized and tested for their antibacterial activity against both gram-positive and gram-negative bacteria . These compounds have shown promising results when tested using the agar well diffusion method .
Antimicrobial Activity
Thiourea and its derivatives, including “N-benzoyl-N’-(5-quinolinyl)thiourea”, have shown significant antimicrobial activities . They have been used in drug research due to their potential as antimicrobials .
Anticonvulsant Activity
Thiourea derivatives have shown potential anticonvulsant activity . This makes “N-benzoyl-N’-(5-quinolinyl)thiourea” a potential candidate for further research in this field .
Antitumor Activity
Thiourea derivatives have also shown potential antitumor activity . This suggests that “N-benzoyl-N’-(5-quinolinyl)thiourea” could be used in cancer research .
Insecticidal Activity
Thiourea derivatives have been found to have insecticidal properties . This suggests that “N-benzoyl-N’-(5-quinolinyl)thiourea” could be used in the development of new insecticides .
Fungicidal Activity
Thiourea derivatives have shown fungicidal properties . This suggests that “N-benzoyl-N’-(5-quinolinyl)thiourea” could be used in the development of new fungicides .
Anti-inflammatory Activity
Thiourea derivatives have shown potential anti-inflammatory activity . This suggests that “N-benzoyl-N’-(5-quinolinyl)thiourea” could be used in the development of new anti-inflammatory drugs .
Anti-hepatitis C Activity
Thiourea derivatives have shown potential anti-hepatitis C activity . This suggests that “N-benzoyl-N’-(5-quinolinyl)thiourea” could be used in the development of new anti-hepatitis C drugs .
properties
IUPAC Name |
N-(quinolin-5-ylcarbamothioyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3OS/c21-16(12-6-2-1-3-7-12)20-17(22)19-15-10-4-9-14-13(15)8-5-11-18-14/h1-11H,(H2,19,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMGIOHDRVGQVCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC3=C2C=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501329565 |
Source
|
| Record name | N-(quinolin-5-ylcarbamothioyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501329565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
2.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24818158 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
861208-64-2 |
Source
|
| Record name | N-(quinolin-5-ylcarbamothioyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501329565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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